Cas no 589489-33-8 (Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester)

• Product Name: Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester
• CAS No: 589489-33-8
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 1614947
• Update Time: 2024-09-11

Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, (3-ethoxyphenyl)methyl ester

• Inchi： 1S/C16H16O4/c1-2-19-15-5-3-4-12(10-15)11-20-16(18)13-6-8-14(17)9-7-13/h3-10,17H,2,11H2,1H3
• InChI Key： DUSLLCPOIRIVPD-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC(OCC)=C1)(=O)C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 272.10488

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 436.9±25.0 °C(Predicted)
• PSA: 55.76
• pka: 8.11±0.15(Predicted)